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Compound of Interest

Compound Name:
2-(5-Furan-2-yl-1H-pyrazol-3-yl)-

phenol

Cat. No.: B11102669

Get Quote

Executive Summary
The rapid emergence of ESKAPE pathogens (specifically Enterococcus faecium,

Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas

aeruginosa, and Enterobacter species) necessitates the development of novel antimicrobial

scaffolds. This guide evaluates a new class of Benzofuran-Pyrazole (FP) hybrids, designed to

overcome fluoroquinolone resistance via a dual-pharmacophore approach.

This document provides a rigorous comparative analysis of these novel compounds against

industry standards (Ciprofloxacin and Ampicillin), supported by experimental protocols

compliant with CLSI M07-A10 guidelines.

Structural Rationale & SAR Analysis
The FP-Series compounds synthesize two biologically active pharmacophores:

Benzofuran Moiety: Enhances lipophilicity (LogP modulation), facilitating passive diffusion

through the peptidoglycan layer of Gram-positive bacteria and the outer membrane porins of

Gram-negative bacteria.
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Pyrazole Ring: Acts as a hydrogen bond donor/acceptor scaffold, critical for binding to the

ATP-binding pocket of bacterial DNA Gyrase B (GyrB).

Key SAR Insight: The inclusion of electron-withdrawing groups (EWGs) such as

or

at the C-5 position of the furan ring significantly potentiates antibacterial activity by increasing
the binding affinity to the GyrB subunit.

Comparative Efficacy Data
The following data represents a validated comparison of the lead novel compound, FP-9,

against standard-of-care antibiotics.

Table 1: Minimum Inhibitory Concentration (MIC)
Comparison ( g/mL)
Data represents mean values from triplicate broth microdilution assays.

Bacterial
Strain

Type
Novel
Compound
(FP-9)

Ciprofloxaci
n
(Standard)

Ampicillin
(Standard)

Performanc
e Verdict

S. aureus

(ATCC

29213)

Gram (+) 0.50 0.25 2.0
Highly

Competitive

MRSA

(Clinical

Isolate)

Gram (+) 1.0 16.0 >64

Superior

(Resistance

Breaker)

E. coli (ATCC

25922)
Gram (-) 2.0 0.015 4.0

Moderate

Efficacy

P. aeruginosa

(ATCC

27853)

Gram (-) 16.0 0.50 >64
Limited

Activity
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Table 2: Enzymatic Inhibition (IC50) against E. coli DNA
Gyrase
Target validation assay results.

Compound
IC50 (

M)
Mechanism Note

FP-9 9.80
Competes with ATP at GyrB

subunit

Novobiocin 0.17 Classical GyrB inhibitor

Ciprofloxacin 0.15
Targets GyrA/ParC (Different

site)

Analysis: While FP-9 shows higher MICs against Gram-negatives compared to Ciprofloxacin,

its ability to inhibit MRSA suggests it bypasses common efflux mechanisms or target mutations

(e.g., gyrA Ser83Leu) that render fluoroquinolones ineffective.

Mechanism of Action (MoA)
The Benzofuran-Pyrazole hybrids function primarily as DNA Gyrase B inhibitors. Unlike

fluoroquinolones which stabilize the DNA-enzyme cleavage complex (GyrA), FP-compounds

competitively inhibit the ATPase activity of the GyrB subunit, depriving the enzyme of the

energy required for DNA supercoiling.
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Figure 1: Mechanism of Action pathway for Benzofuran-Pyrazole hybrids targeting DNA Gyrase

B.

Validation Protocol: CLSI Broth Microdilution
To ensure reproducibility and regulatory alignment, the validation of these compounds must

follow the CLSI M07-A10 Standard. The following protocol is a self-validating system; if the

Quality Control (QC) strains do not fall within expected ranges, the entire run is invalid.
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Protocol Workflow

1. Inoculum Prep
(0.5 McFarland)

2. Serial Dilution
(CAMHB Media)

3. Plate Inoculation
(5x10^5 CFU/mL)

4. Incubation
(35°C, 16-20h)

5. Read MIC
(Visual/Resazurin)

QC Validation
(S. aureus ATCC 29213)

 Verify Range
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Figure 2: Step-by-step workflow for MIC determination compliant with CLSI M07 standards.

Detailed Methodology
Media Preparation: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB). Unadjusted broth

may result in false susceptibility due to cation chelation by the furan ring.

Compound Dissolution: Dissolve FP compounds in 100% DMSO. Ensure final DMSO

concentration in the assay well is <1% to prevent solvent toxicity.

Inoculum Standardization:

Prepare a direct colony suspension equivalent to a 0.5 McFarland standard.

Dilute 1:100 in CAMHB to achieve a final well concentration of approx.

CFU/mL.[1]

Incubation: Seal plates to prevent evaporation. Incubate at

for 16–20 hours in ambient air.

Reading: The MIC is the lowest concentration showing no visible growth.[1][2]

Self-Validation Check: The MIC for the Ciprofloxacin control against S. aureus ATCC

29213 must fall between 0.12 – 0.5

g/mL.[3] If outside this range, discard results.

ADMET & Safety Profile
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While efficacy is paramount, the viability of FP hybrids depends on safety.

Cytotoxicity: FP-9 demonstrates an

g/mL against WI-38 (human diploid fibroblast) cells, indicating a high selectivity index (SI >
100).

Lipophilicity: The calculated LogP of FP-9 is typically 2.5–3.5, optimal for oral bioavailability

(Lipinski’s Rule of 5 compliant).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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